Cas no 2227684-92-4 (rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol
• CAS No: 2227684-92-4
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 5754454
• PubChem ID: 165788213
• Update Time: 2025-06-08

rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol
• EN300-1637075
• 2227684-92-4

• Inchi： 1S/C9H11BrO2/c10-7-4-5-12-9(7)6-2-1-3-8(6)11/h4-6,8,11H,1-3H2/t6-,8-/m1/s1
• InChI Key： CIXNIYNGDAAWTQ-HTRCEHHLSA-N
• SMILES： BrC1C=COC=1[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Additional information on rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol

Introduction to rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol (CAS No. 2227684-92-4)

Rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227684-92-4, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a cyclopentanone core linked to a brominated furan moiety makes it a versatile intermediate for various chemical transformations.

The structural motif of rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol is particularly intriguing from a synthetic perspective. The cyclopentanone ring provides a rigid framework, while the brominated furan substituent offers opportunities for further functionalization. This combination has made it a valuable building block in the synthesis of more complex molecules, including those with potential therapeutic benefits.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol has been explored in several research studies for its potential pharmacological activity. Its unique structure suggests that it may interact with specific biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The bromine atom in the furan ring can be readily modified through various chemical reactions, such as cross-coupling reactions, allowing for the introduction of additional functional groups. This flexibility has enabled researchers to design and synthesize derivatives with tailored properties, enhancing their potential as pharmaceutical agents.

The cyclopentanone core of rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol is particularly noteworthy due to its stability and reactivity. It can serve as a scaffold for constructing more complex structures, and its chiral center can be utilized to produce enantiomerically pure compounds. Such compounds are highly sought after in pharmaceutical development due to their improved efficacy and reduced side effects.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as asymmetric synthesis and catalytic transformations have enabled the efficient production of derivatives with high enantiomeric purity. These methods have opened up new avenues for drug discovery and development, particularly in the area of chiral drugs.

The pharmacological potential of rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol has been explored in several preclinical studies. These studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. The compound's unique structure suggests that it may have multiple mechanisms of action, making it a versatile tool for therapeutic intervention.

In conclusion, rac-(1R,2R)-2-(3-bromofuran-2-yl)cyclopentan-1-ol (CAS No. 2227684-92-4) is a remarkable compound with significant potential in pharmaceutical chemistry. Its structural features and synthetic versatility make it an invaluable intermediate for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.